2-Benzofuranacetonitrile
Overview
Description
2-Benzofuranacetonitrile is a useful research compound. Its molecular formula is C10H7NO and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Agents : Benzofuran and its derivatives, including 2-Benzofuranacetonitrile, have been found suitable for developing new antimicrobial agents. They show a wide range of biological and pharmacological applications, making them a focus in drug discovery and development for treating microbial diseases (Hiremathad et al., 2015).
Antitumor Agents : Certain benzofuran derivatives, synthesized using nanopalladium catalysts, have shown significant anticancer activity. For example, product 3w exhibited excellent anticancer activity toward T-24 and HeLa cells (Wang et al., 2019).
Anti-inflammatory, Analgesic, and Antipyretic Agents : A series of benzofuran-2-carboxamide derivatives synthesized through microwave-assisted one-pot parallel approach showed promising anti-inflammatory, analgesic, and antipyretic activities (Xie et al., 2014).
Multi-Target-Directed Ligands for Alzheimer's Disease : Tacrine-Benzofuran Hybrids have been developed as potent multitarget-directed ligands for Alzheimer's Disease treatment. These hybrids exhibit good inhibitory activities on key molecular targets related to the disease (Zha et al., 2016).
Antitubercular, Anti-Alzheimer, and Anti-Inflammatory Properties : Benzofuran compounds have shown various biological activities, including anticancer, antitubercular, anti-Alzheimer, and anti-inflammatory properties. They play a vital role as inhibitors against several diseases, viruses, fungi, microbes, and enzymes (Dawood, 2019).
Properties
IUPAC Name |
2-(2-benzofuran-1-yl)acetonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO/c11-6-5-10-9-4-2-1-3-8(9)7-12-10/h1-4,7H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJTDFHIHXJBHPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=COC(=C2C=C1)CC#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50742145 | |
Record name | (2-Benzofuran-1-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50742145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
95-28-3 | |
Record name | (2-Benzofuran-1-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50742145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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